2-{2-[1-(2-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}-N,N-bis(2-methyl propyl)acetamide

• IUPAC Name: 2-[2-[1-(2-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]-N,N-bis(2-methylpropyl)acetamide
• InChI: InChI=1S/C28H36N4O2/c1-19(2)15-30(16-20(3)4)27(34)18-32-25-13-9-7-11-23(25)29-28(32)22-14-26(33)31(17-22)24-12-8-6-10-21(24)5/h6-13,19-20,22H,14-18H2,1-5H3
• InChI Key: ZSCYYJNBVZTJDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)N(CC(C)C)CC(C)C
• Molecular Formula: C28H36N4O2
• Molecular Weight: 460.6 g/mol
• CAS No.: 942862-49-9

Description

2-{2-[1-(2-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}-N,N-bis(2-methyl propyl)acetamide is a useful research compound. Its molecular formula is C28H36N4O2 and its molecular weight is 460.622. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

• Discovery of Clinical Candidates: Benzimidazole derivatives, like K-604, have been identified as potent inhibitors with selectivity for human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1) over ACAT-2. These compounds exhibit enhanced aqueous solubility and oral absorption, making them promising for treating diseases involving ACAT-1 overexpression (K. Shibuya et al., 2018).

Antimicrobial and Antifungal Activity

• Synthesis of Novel Derivatives: Studies have focused on synthesizing optically active derivatives and evaluating their antibacterial and antifungal activities. Compounds such as 2-(1H-benzimidazol-2-ylsulfanyl) -N-(4-oxo-2-phenyl-thiazolidin-3yl)acetamides have shown significant activity against a panel of microorganisms, demonstrating the potential of benzimidazole derivatives in combating infections (Poonam Devi et al., 2022).

Synthesis and Characterization

• Developing Fluorescent Probes: The synthesis of tridentate ligands derived from benzimidazole and their complexes with rhenium tricarbonyl showcases the potential of these compounds in fluorescence applications. Such developments indicate the role of benzimidazole derivatives in creating tools for biological imaging and molecular diagnostics (Lihui Wei et al., 2006).

Insecticidal Activity

• Derivatives against Agricultural Pests: Novel heterocycles incorporating a thiadiazole moiety based on benzimidazole derivatives have been synthesized and tested against pests like the cotton leafworm, demonstrating the potential of these compounds in developing new insecticidal agents (A. Fadda et al., 2017).